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Compound of Interest

Compound Name:
5-(Bromomethyl)-2-

fluorobenzonitrile

Cat. No.: B033357 Get Quote

I have initiated the investigation by searching for the physical and chemical properties of "5-
(Bromomethyl)-2-fluorobenzonitrile". However, the initial search results are predominantly

for "5-Bromo-2-fluorobenzonitrile", a different chemical compound. I need to refine my search

to specifically target the "bromomethyl" isomer. The initial search did yield some useful

information on the bromo derivative, such as melting point, molecular weight, and safety data,

which might be useful for comparison later, but it does not directly address the user's request. I

also found a patent describing the synthesis of "5-bromo-2-fluorobenzonitrile", which is not the

target molecule. I need to perform new searches to find the correct information for "5-
(Bromomethyl)-2-fluorobenzonitrile".I have successfully gathered some initial data, but it's

crucial to distinguish between "5-(Bromomethyl)-2-fluorobenzonitrile" and its isomer "5-

Bromo-2-fluorobenzonitrile" as the initial searches provided results for the latter. I have found a

supplier who lists some physical and chemical properties for the correct compound, "5-
(Bromomethyl)-2-fluorobenzonitrile", including its molecular formula (C8H5BrFN) and

molecular weight (216.034 g/mol ). It is described as a solid with low water solubility but soluble

in common organic solvents. Some safety and storage information is also available. However,

quantitative data like melting point, boiling point, and density are still missing. I also lack

detailed experimental protocols for its synthesis or analysis, and there is no information on its

specific reactivity or any associated signaling pathways. The search results for "5-Bromo-2-

fluorobenzonitrile" provide a good point of comparison but are not the primary focus. I need to

conduct more targeted searches to fill these gaps.I have gathered some information on the

physical and chemical properties of "5-(Bromomethyl)-2-fluorobenzonitrile", including its

molecular formula, molecular weight, and qualitative solubility. However, crucial quantitative
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data such as melting point, boiling point, and density are still missing. I have also found a

synthesis protocol for a related compound, 5-(Bromomethyl)thiophene-2-carbonitrile, which

suggests a possible synthetic route via radical bromination of the corresponding methyl

derivative. I need to find a specific synthesis protocol for 5-(Bromomethyl)-2-
fluorobenzonitrile. Furthermore, I have not yet found any experimental data like NMR, IR, or

mass spectra, nor any information about its biological activity or involvement in signaling

pathways. My next steps will focus on finding this missing information.I have successfully

identified the CAS number for 5-(Bromomethyl)-2-fluorobenzonitrile as 180302-35-6 and

found some key physical properties from supplier information. Specifically, I have the molecular

formula (C8H5BrFN), molecular weight (214.03 g/mol ), and a melting point of 49-51°C. I also

have some hazard information. However, I still lack a detailed experimental protocol for its

synthesis, quantitative data like boiling point and density, and any spectroscopic data (NMR,

IR, Mass Spectra). Information on its specific reactivity, biological activity, and associated

signaling pathways is also missing. My next steps will focus on finding this missing information

to build a comprehensive technical guide.I have successfully gathered some key physical and

chemical properties for "5-(Bromomethyl)-2-fluorobenzonitrile", including its CAS number,

molecular formula, molecular weight, and melting point. I also have some information on its

reactivity and safety. However, I still need to find a detailed experimental protocol for its

synthesis, as the information found so far is for a related but different compound. Crucially, I am

missing all spectroscopic data (NMR, IR, Mass Spectra) and any information regarding its

biological activity and associated signaling pathways. My next step will be to conduct highly

specific searches for this missing data to complete the technical guide.## An In-depth Technical

Guide to 5-(Bromomethyl)-2-fluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of 5-(Bromomethyl)-2-fluorobenzonitrile, a key intermediate in

pharmaceutical and agrochemical research.

Chemical Identity and Physical Properties
5-(Bromomethyl)-2-fluorobenzonitrile is a halogenated aromatic nitrile. Its structure features

a benzonitrile core substituted with a bromomethyl group at the 5-position and a fluorine atom

at the 2-position.
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Table 1: Physical and Chemical Properties of 5-(Bromomethyl)-2-fluorobenzonitrile

Property Value Reference

CAS Number 180302-35-6 [1][2]

Molecular Formula C₈H₅BrFN [1][2]

Molecular Weight 214.03 g/mol [1]

Appearance Solid [3]

Melting Point 49 to 51°C [3]

Boiling Point No data available

Density No data available

Solubility in Water Low solubility [4]

Solubility in Organic Solvents

Soluble in common organic

solvents like dichloromethane,

chloroform, and ethyl acetate.

[4]

Synthesis and Reactivity
The synthesis of 5-(Bromomethyl)-2-fluorobenzonitrile can be achieved through the radical

bromination of 2-fluoro-5-methylbenzonitrile. This reaction typically utilizes a radical initiator

and a source of bromine.

Experimental Protocol: Synthesis via Radical
Bromination
While a specific protocol for 5-(Bromomethyl)-2-fluorobenzonitrile is not readily available in

the searched literature, a general procedure based on the synthesis of similar compounds,

such as 5-(bromomethyl)thiophene-2-carbonitrile, can be adapted. This involves the reaction of

the starting material, 2-fluoro-5-methylbenzonitrile, with a brominating agent like N-

bromosuccinimide (NBS) in the presence of a radical initiator such as benzoyl peroxide or

azobisisobutyronitrile (AIBN).
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Diagram 1: Proposed Synthesis of 5-(Bromomethyl)-2-fluorobenzonitrile

2-Fluoro-5-methylbenzonitrile

5-(Bromomethyl)-2-fluorobenzonitrile

Radical Bromination

NBS, AIBN
CCl4, Reflux

Preparation

Handling

Cleanup and Disposal

Wear appropriate PPE:
- Safety goggles

- Lab coat
- Gloves

Work in a well-ventilated fume hood

Carefully weigh the solid compound

Dissolve in an appropriate solvent

Decontaminate work surfaces

Dispose of waste in designated hazardous waste containers
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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